Cas no 2119595-80-9 (Teclistamab)

• Product Name: Teclistamab
• CAS No: 2119595-80-9
• CID: 5036809
• Update Time: 2025-11-01

Teclistamab Chemical and Physical Properties

Names and Identifiers

• Teclistamab
• Research Grade Teclistamab (DHF92402)

Additional information on Teclistamab

Teclistamab and CAS No. 2119595-80-9: A Comprehensive Overview in Modern Immunotherapy

Teclistamab, a novel therapeutic agent, has emerged as a significant player in the realm of immunotherapy, particularly in the treatment of certain types of cancer. This compound, identified by the CAS number 2119595-80-9, represents a breakthrough in targeted therapy, leveraging advanced biotechnological approaches to modulate the immune system's response against malignant cells. The development of Teclistamab is a testament to the relentless progress in pharmaceutical research, where innovative molecular designs are being engineered to enhance patient outcomes.

The molecular structure of Teclistamab is meticulously crafted to bind with specific receptors on immune cells, primarily T-cells, thereby enhancing their ability to recognize and destroy cancerous cells. This targeted approach not only improves therapeutic efficacy but also minimizes side effects associated with traditional chemotherapy methods. The compound's design is rooted in extensive research on immune checkpoint inhibitors, a class of drugs that have revolutionized cancer treatment over the past decade.

In recent years, the field of immunotherapy has witnessed remarkable advancements, with Teclistamab standing out as one of the most promising new entrants. Clinical trials have demonstrated its potential in treating patients with refractory multiple myeloma and other B-cell malignancies. The results from these trials indicate that Teclistamab can significantly prolong progression-free survival and overall survival rates when compared to standard therapies.

The mechanism of action for Teclistamab revolves around its ability to disrupt the interaction between PD-1 (Programmed Cell Death Protein 1) and its ligands (PD-L1 and PD-L2). By inhibiting this interaction, Teclistamab effectively "awakens" T-cells, enabling them to mount a robust response against cancer cells. This mechanism has been validated through preclinical studies, which have shown that Teclistamab can restore anti-tumor immunity in patients whose immune systems have become desensitized due to cancer progression.

One of the most compelling aspects of Teclistamab is its potential for combination therapy. Researchers are exploring its synergistic effects when paired with other immunotherapeutic agents, such as checkpoint inhibitors and CAR-T cell therapies. Preliminary data suggest that such combinations can lead to more potent anti-tumor responses, offering new hope for patients who have exhausted conventional treatment options.

The development of Teclistamab also highlights the importance of precision medicine in oncology. By targeting specific molecular pathways and immune interactions, this compound exemplifies how personalized therapeutic strategies can be tailored to individual patient needs. This approach not only improves treatment outcomes but also reduces unnecessary exposure to toxic therapies, thereby enhancing patient quality of life.

Regulatory agencies have taken note of these promising findings, with Teclistamab currently undergoing review for approval in several countries. The regulatory pathway for such novel therapeutics is rigorous but well-established, ensuring that only compounds meeting stringent safety and efficacy criteria reach patients. The anticipated approval of Teclistamab would mark another milestone in the fight against cancer, providing clinicians with a powerful new tool in their arsenal.

Beyond its clinical applications, Teclistamab also represents a significant advancement in biopharmaceutical manufacturing. The production process for this compound involves cutting-edge biotechnological techniques that require precise control over cellular environments and purification methods. These advancements not only facilitate the large-scale production of Teclistamab but also set benchmarks for future biologic drug development.

The impact of Teclistamab extends beyond oncology research. Its success has spurred interest in similar immunotherapeutic agents targeting other diseases, including autoimmune disorders and infectious diseases. The principles underlying Teclistamab's design may be adapted to develop treatments for a wide range of conditions where immune dysregulation plays a critical role.

In conclusion, Teclistamab (CAS No. 2119595-80-9) represents a significant leap forward in immunotherapy. Its ability to modulate immune responses effectively has shown great promise in clinical trials, particularly for patients with advanced B-cell malignancies. As research continues to uncover new applications and combination therapies involving Teclistamab, it is poised to become a cornerstone in modern cancer treatment strategies.